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Introduction:

Ribosomal Protein L23 (RPL23) is a component of the 60S ribosomal subunit and plays a
crucial role in protein synthesis.[1][2][3] Beyond its canonical function in ribosome biogenesis,
RPL23 is implicated in extra-ribosomal functions, most notably in the regulation of the p53
tumor suppressor pathway.[1][4] RPL23 can bind to MDMZ2, inhibiting its E3 ubiquitin ligase
activity towards p53, thereby leading to p53 stabilization and activation.[1][4][5] Dysregulation
of RPL23 expression has been associated with various cancers, making it a protein of interest
in both basic research and drug development.[1][6] These application notes provide detailed
protocols for the accurate quantification of RPL23 expression at both the mRNA and protein
levels in cellular models.

Data Presentation

Quantitative data from the described experimental protocols can be summarized for clear
comparison. Below are template tables for organizing results.

Table 1: Summary of RPL23 mRNA Expression by gRT-PCR
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Table 2: Densitometric Analysis of RPL23 Protein Expression by Western Blot
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Table 3: Scoring of RPL23 Protein Expression by Immunohistochemistry/Immunofluorescence
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Control Tissue 1
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Signaling Pathways and Experimental Workflows
RPL23-MDM2-p53 Signaling Pathway

RPL23 is a key regulator of the p53 tumor suppressor pathway. Under conditions of ribosomal
stress, free RPL23 can bind to the central acidic domain of MDM2, an E3 ubiquitin ligase that
targets p53 for proteasomal degradation. This interaction inhibits MDM2-mediated
ubiquitination of p53, leading to p53 stabilization, accumulation, and activation of its
downstream targets, which can result in cell cycle arrest or apoptosis.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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